Cas no 2228463-84-9 (1-(2-bromopropyl)-4-fluoro-2-methylbenzene)

• Product Name: 1-(2-bromopropyl)-4-fluoro-2-methylbenzene
• CAS No: 2228463-84-9
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 6040614
• PubChem ID: 165667763
• Update Time: 2025-05-23

1-(2-bromopropyl)-4-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-4-fluoro-2-methylbenzene
• EN300-1908134
• 2228463-84-9

• Inchi： 1S/C10H12BrF/c1-7-5-10(12)4-3-9(7)6-8(2)11/h3-5,8H,6H2,1-2H3
• InChI Key： KHOHBTMFVUIFJI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 230.01064g/mol
• Monoisotopic Mass: 230.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-4-fluoro-2-methylbenzene

Chemical Profile of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene (CAS No. 2228463-84-9)

1-(2-bromopropyl)-4-fluoro-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228463-84-9, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of a brominated side chain and a fluorine substituent on a benzene ring, which are known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic entities.

The synthesis of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene involves a series of well-established organic reactions, including bromination, fluorination, and alkylation. The introduction of the bromo group at the 2-position and the fluoro group at the 4-position of the benzene ring enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules. The 2-methyl substituent further stabilizes the aromatic system, contributing to its overall chemical robustness.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve drug bioavailability, metabolic stability, and binding affinity. The presence of a fluoro group in particular has been shown to enhance the lipophilicity and binding interactions with biological targets, making such compounds attractive for drug development. 1-(2-bromopropyl)-4-fluoro-2-methylbenzene is no exception and has been explored as a potential precursor in the synthesis of various pharmacologically active compounds.

One of the most compelling applications of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical mediators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. By modifying the structure of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene, researchers can fine-tune its interactions with these enzymes, leading to the discovery of potent and selective inhibitors.

Recent studies have demonstrated that derivatives of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene exhibit promising activity against certain kinases. For instance, modifications at the 3-position of the benzene ring have led to compounds that show inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The bromo and fluoro substituents play crucial roles in these interactions by forming hydrogen bonds and hydrophobic interactions with key residues in the enzyme's active site.

The alkylation moiety present in 1-(2-bromopropyl)-4-fluoro-2-methylbenzene also provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or tags for bioconjugation purposes. This flexibility has enabled the synthesis of prodrugs and conjugates that can be targeted to specific tissues or cells, enhancing their therapeutic efficacy.

Another area where 1-(2-bromopropyl)-4-fluoro-2-methylbenzene has found utility is in the development of radiolabeled probes for positron emission tomography (PET) imaging. Fluorine-18 labeled derivatives of this compound have been used to visualize biological processes non-invasively, providing valuable insights into disease mechanisms and therapeutic responses. The stability provided by the fluoro group ensures that these probes remain intact during metabolic processes, allowing for accurate imaging.

The chemical properties of 1-(2-bromopropyl)-4-fluoro-2-methylbenzene also make it a suitable candidate for material science applications. For example, its ability to undergo cross-coupling reactions with other organic substrates has been exploited in the synthesis of polymers and coatings with enhanced durability and functionality. These materials can find applications in electronics, aerospace, and biomedical devices.

In conclusion, 1-(2-bromopropyl)-4-fluoro-2-methylbenzene (CAS No. 2228463-84-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications, making it a valuable building block for drug discovery programs targeting various diseases. Additionally, its utility in imaging technologies and material science underscores its versatility beyond traditional medicinal chemistry applications.